Cas no 1269757-31-4 ((3R,5R)-1-Phenylmethoxycarbonyl-5-(trifluoromethyl)piperidine-3-carboxylic acid)

• Product Name: (3R,5R)-1-Phenylmethoxycarbonyl-5-(trifluoromethyl)piperidine-3-carboxylic acid
• CAS No: 1269757-31-4
• MF: C₁₅H₁₆F₃NO₄
• MW: 331.287055015564
• CID: 4816412
• Update Time: 2025-09-25

(3R,5R)-1-Phenylmethoxycarbonyl-5-(trifluoromethyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-1-((benzyloxy)carbonyl)-5-(trifluoromethyl)piperidine-3-carboxylic acid
• (3R,5R)-1-Phenylmethoxycarbonyl-5-(trifluoromethyl)piperidine-3-carboxylic acid

• Inchi： 1S/C15H16F3NO4/c16-15(17,18)12-6-11(13(20)21)7-19(8-12)14(22)23-9-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,20,21)/t11-,12-/m1/s1
• InChI Key： RCMPMDCOBDJAAE-VXGBXAGGSA-N
• SMILES： FC([C@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H](C(=O)O)C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 435
• XLogP3: 2.7
• Topological Polar Surface Area: 66.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls